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Compound of Interest

Compound Name: Liensinine perchlorate

Cat. No.: B15567212 Get Quote

Introduction

Liensinine, a major bisbenzylisoquinoline alkaloid extracted from the seed embryo of Nelumbo

nucifera (lotus), and its perchlorate salt, are of significant interest in biomedical research.

Liensinine exhibits a wide range of biological activities, including anti-hypertensive, anti-

arrhythmic, and anti-cancer properties. It has been identified as an inhibitor of late-stage

autophagy by blocking autophagosome-lysosome fusion and has been shown to suppress the

JAK2/STAT3 signaling pathway in cancer cells.[1][2][3] Proper preparation of stock solutions is

critical for obtaining reproducible and reliable experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of Liensinine perchlorate stock

solutions using Dimethyl Sulfoxide (DMSO).

Data Presentation

The following table summarizes the key quantitative data for Liensinine perchlorate.
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Property Value Citations

CAS Number 2385-63-9 [4][5][6][7]

Molecular Formula C₃₇H₄₃ClN₂O₁₀ [5]

Molecular Weight 711.2 g/mol [5][6]

Solubility in DMSO

Up to 100 mg/mL (140.6 mM).

Sonication is recommended to

aid dissolution. Use of fresh

DMSO is advised as absorbed

moisture can reduce solubility.

[1][4][8]

Storage (Powder)
-20°C for up to 3 years,

protected from direct sunlight.
[4]

Storage (Stock Solution)

-80°C for up to 1 year; -20°C

for up to 1 month. It is highly

recommended to aliquot and

avoid repeated freeze-thaw

cycles.

[1][3][4][9][10]

Experimental Protocols
1. Materials and Equipment

Liensinine perchlorate (powder form)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials (amber or wrapped in foil if compound is light-

sensitive)

Analytical balance

Vortex mixer

Sonicator (water bath type recommended)
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Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2. Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM Liensinine perchlorate stock

solution in DMSO. Adjust volumes as needed for different concentrations or final volumes.

Calculation:

Mass required (mg): Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass required: 0.010 mol/L x 0.001 L x 711.2 g/mol = 0.007112 g = 7.11 mg

Step-by-Step Procedure:

Preparation: In a chemical fume hood, carefully weigh 7.11 mg of Liensinine perchlorate
powder using an analytical balance.[11] Transfer the powder to a sterile vial.

Solvent Addition: Add 1 mL of fresh, anhydrous DMSO to the vial containing the Liensinine
perchlorate powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Sonication: To ensure complete dissolution, place the vial in a water bath sonicator. Sonicate

for 10-15 minutes.[4] Visually inspect the solution to ensure no solid particles remain. If

precipitation persists, gentle warming in a 37°C water bath for 10-20 minutes combined with

sonication may be necessary.[11]

Aliquoting: Once the solution is clear and homogenous, dispense it into single-use aliquots

(e.g., 10-50 µL) in sterile, clearly labeled microcentrifuge tubes or cryovials. This practice is

crucial to prevent degradation from repeated freeze-thaw cycles and to minimize

contamination.[1][9]

Storage: Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for

short-term storage (up to one month).[3][4][10]
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3. Protocol for Diluting Stock Solution for Cell-Based Assays

Thawing: Thaw a single aliquot of the stock solution at room temperature.

Dilution: Perform serial dilutions of the DMSO stock solution directly into the cell culture

medium to achieve the desired final working concentration.

DMSO Concentration Control: Ensure the final concentration of DMSO in the culture medium

is less than 0.5%, with a concentration of 0.1% being preferable to avoid solvent-induced

cellular stress or toxicity.[9][11]

Control Group: It is imperative to include a vehicle control group in your experiments, treating

cells with the same final concentration of DMSO in the culture medium as the experimental

groups.[9]

Mandatory Visualizations
Experimental Workflow Diagram
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Stock Solution Preparation (10 mM)

Storage

Working Solution Preparation

1. Weigh 7.11 mg
Liensinine Perchlorate

2. Add 1 mL of
anhydrous DMSO

3. Vortex & Sonicate
until fully dissolved

4. Aliquot into
single-use vials

5. Store at -80°C
(long-term) or -20°C (short-term)

6. Thaw one aliquot

7. Serially dilute in
culture medium

Ensure final DMSO
concentration < 0.1%

Click to download full resolution via product page

Caption: Workflow for preparing and storing Liensinine perchlorate stock solution.
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Signaling Pathway Diagram: Liensinine-Mediated Inhibition of the JAK2/STAT3 Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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